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CAS Number: 1804177-30-7

Foreword for the Research Professional

This document serves as a comprehensive technical guide on Methyl 2-cyano-4-
nitrobenzoate. As a Senior Application Scientist, it is my intention to provide not just a
collection of data, but a synthesized resource that offers practical insights for researchers,
scientists, and professionals in drug development. The landscape of chemical intermediates is
vast, and the utility of a specific molecule is often understood through its structural context and
the reactivity of its functional groups. For Methyl 2-cyano-4-nitrobenzoate, while direct,
extensive literature is sparse, a wealth of knowledge can be gleaned from the chemistry of its
iIsomers and related nitroaromatic compounds. This guide is structured to provide a thorough
understanding of this compound, transparently noting where data is inferred from structurally
similar molecules and empowering the user with the foundational knowledge to safely handle
and strategically employ this versatile chemical intermediate.
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Section 1: Core Identity and Physicochemical
Properties

Methyl 2-cyano-4-nitrobenzoate is a substituted aromatic compound with the Chemical
Abstracts Service (CAS) registry number 1804177-30-7. Its molecular structure, featuring a
methyl ester, a cyano group, and a nitro group attached to a benzene ring, makes it a valuable
intermediate in organic synthesis. The electron-withdrawing nature of the nitro and cyano
groups, ortho and para to the methyl ester respectively, significantly influences the reactivity of
the aromatic ring and the ester moiety.

Due to the limited availability of specific experimental data for Methyl 2-cyano-4-
nitrobenzoate, the following table includes predicted properties and data from its close isomer,
Methyl 4-cyano-2-nitrobenzoate (CAS: 52449-76-0), to provide a reasonable estimation for
handling and experimental design.

Value (Methyl 2- Value (Isomer:
Property cyano-4- Methyl 4-cyano-2- Source
nitrobenzoate) nitrobenzoate)
Molecular Formula CoHeN204 CoHeN204
Molecular Weight 206.16 g/mol 206.16 g/mol
N _ Predicted: 337.1+32.0  337.1+32.0 °C
Boiling Point , [1]
°C (Predicted)
) Predicted: 1.39+0.1 1.39+0.1 g/cm3
Density ) [1]
g/cm3 (Predicted)
LogP Predicted: 2.26 2.26 [1]

It is imperative for researchers to independently verify these properties through appropriate
analytical techniques.

Section 2: Synthesis and Mechanistic
Considerations
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A definitive, published synthesis protocol specifically for Methyl 2-cyano-4-nitrobenzoate is
not readily available in peer-reviewed literature. However, a logical synthetic pathway can be
proposed based on established organic chemistry principles and synthesis routes for
analogous compounds. A plausible approach would involve the esterification of 2-cyano-4-
nitrobenzoic acid.

Proposed Synthetic Workflow

The synthesis can be envisioned as a two-step process starting from 2-cyano-4-nitrotoluene.

; i -~ : e ; . Esterification Methyl 2-cyano-4-nitrobenzoate
2-Cyano-4-nitrotoluene G Cyano-4-nitrobenzoic Acid (Methanol, Acid Catalyst) (CAS: 1804177-30-7) ]

Click to download full resolution via product page

Caption: Proposed synthesis of Methyl 2-cyano-4-nitrobenzoate.

Experimental Protocol (Hypothetical)

Step 1: Oxidation of 2-Cyano-4-nitrotoluene to 2-Cyano-4-nitrobenzoic Acid

o Rationale: The methyl group on the nitrotoluene precursor needs to be oxidized to a
carboxylic acid. Strong oxidizing agents are typically required for this transformation.

e Procedure:

o To a solution of 2-cyano-4-nitrotoluene in a suitable solvent (e.g., pyridine-water mixture),
add a strong oxidizing agent such as potassium permanganate (KMnOa) portion-wise.

o Heat the reaction mixture under reflux for several hours until the starting material is
consumed (monitored by TLC).

o Cool the mixture and filter off the manganese dioxide byproduct.

o Acidify the filtrate with a strong acid (e.g., HCI) to precipitate the 2-cyano-4-nitrobenzoic
acid.
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o Collect the solid product by filtration, wash with cold water, and dry.
Step 2: Esterification of 2-Cyano-4-nitrobenzoic Acid
o Rationale: The carboxylic acid is converted to its methyl ester via Fischer esterification.
e Procedure:

o Suspend 2-cyano-4-nitrobenzoic acid in an excess of methanol.

o Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid).

o Heat the mixture under reflux for several hours.

o Cool the reaction and neutralize the acid catalyst with a mild base (e.g., sodium
bicarbonate solution).

o Extract the product into an organic solvent (e.g., ethyl acetate), wash with brine, dry over
anhydrous sodium sulfate, and concentrate under reduced pressure to yield Methyl 2-
cyano-4-nitrobenzoate.

Section 3: Applications in Chemical Synthesis and
Drug Discovery

While specific applications for Methyl 2-cyano-4-nitrobenzoate are not extensively
documented, its structural motifs suggest significant potential as a versatile intermediate in the
synthesis of complex organic molecules. Its isomer, Methyl 4-cyano-2-nitrobenzoate, is utilized
as a starting material in the preparation of the herbicide mesosulfuron-methyl, highlighting the
role of such compounds in agrochemical synthesis.[2]

The functional groups of Methyl 2-cyano-4-nitrobenzoate offer multiple avenues for further
chemical transformations:

¢ Reduction of the Nitro Group: The nitro group can be selectively reduced to an amine, which
is a cornerstone of many synthetic pathways, enabling the formation of amides,
sulfonamides, and heterocyclic systems.
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» Nucleophilic Aromatic Substitution: The electron-withdrawing groups activate the aromatic
ring for nucleophilic aromatic substitution, allowing for the introduction of various functional
groups.

e Hydrolysis of the Ester and Cyano Groups: These groups can be hydrolyzed to the
corresponding carboxylic acid and amide or carboxylic acid, respectively, providing further
synthetic handles.

The presence of these functional groups makes Methyl 2-cyano-4-nitrobenzoate a promising
building block for the synthesis of pharmaceutical ingredients and other fine chemicals. For
instance, the synthesis of the V2 receptor antagonist tolvaptan involves the use of 2-methyl-4-
nitrobenzoic acid, a related precursor.[3]

lllustrative Reaction Pathway

(Methyl 2—cyano—4—nitrobenzoate)

:

Selective Nitro Reduction
(e.g., Hz, Pd/C)

(Methyl 2-cyano-4-aminobenzoate)
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(Amide Derivatives) (Heterocyclic Scaffolds)

Cyclization Reactions
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Caption: Potential synthetic transformations of Methyl 2-cyano-4-nitrobenzoate.

Section 4: Safety, Handling, and Storage

Specific safety data for Methyl 2-cyano-4-nitrobenzoate is not available. Therefore, a
cautious approach based on the safety profiles of related nitroaromatic compounds is essential.

General Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat.[4][5]

o Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of dust or vapors.[5]

» Handling: Avoid contact with skin and eyes. Do not ingest. Wash hands thoroughly after
handling.[4][5]

o Storage: Store in a tightly closed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.[6]

First Aid Measures (Inferred):

« In case of skin contact: Wash off with soap and plenty of water.[4]
 In case of eye contact: Flush eyes with water as a precaution.[4]
« If inhaled: Move the person into fresh air.[4]

« If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person.[4]

Always consult the material safety data sheet (MSDS) provided by the supplier before handling
any chemical.

Section 5: Conclusion and Future Outlook
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Methyl 2-cyano-4-nitrobenzoate (CAS: 1804177-30-7) represents a chemical intermediate
with considerable, albeit largely unexplored, potential. Its utility is inferred from the rich
chemistry of its functional groups and the demonstrated applications of its isomers in various
fields, including agrochemicals and pharmaceuticals. This guide has aimed to provide a
balanced and realistic overview, combining confirmed information with logical, science-based
extrapolations. It is our hope that this document will not only serve as a practical reference but
also stimulate further research into the properties and applications of this intriguing molecule.
As with any compound with limited public data, the onus is on the researcher to proceed with
caution, employing robust analytical and safety protocols to unlock its full synthetic potential.

References

o ResearchGate. (n.d.). Methyl 4-nitrobenzoate. Retrieved from [Link]

e Gao, X., et al. (2022). Enhancing menaquinone-7 biosynthesis by adaptive evolution of
Bacillus natto through chemical modulator. PubMed Central. Retrieved from [Link]

e Google Patents. (n.d.). CN103408430A - Synthesis method of 2-methyl-4-nitrobenzoic acid.

e ResearchGate. (n.d.). The biosynthesis pathways of menaquinone in isoforms from
Bacillus.... Retrieved from [Link]

e Google Patents. (n.d.). CN109879817B - Preparation method of mesosulfuron-methyl.

o Frontiers. (2021, July 18). Advances in Enhanced Menaquinone-7 Production From Bacillus
subtilis. Retrieved from [Link]

o ResearchGate. (n.d.). Synthesis pathway of menaquinone-7 (MK-7) in Bacillus subtilis 168....
Retrieved from [Link]

o Cole-Parmer. (n.d.). Material Safety Data Sheet - Methyl 4-Nitrobenzoate, 99+%. Retrieved
from [Link]

 MDPI. (n.d.). Metabolic Engineering Strategy for Bacillus subtilis Producing MK-7. Retrieved
from [Link]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b3019543/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-2-cyano-4-nitrobenzoate
https://www.researchgate.net/publication/230971268_Methyl_4-nitrobenzoate
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9678888/
https://www.researchgate.net/figure/The-biosynthesis-pathways-of-menaquinone-in-isoforms-from-Bacillus-subtilis_fig1_349481772
https://www.frontiersin.org/articles/10.3389/fbioe.2021.708316/full
https://www.researchgate.net/figure/Synthesis-pathway-of-menaquinone-7-MK-7-in-Bacillus-subtilis-168-MK-7-synthesis_fig1_334336109
https://www.coleparmer.com/msds/AC16845_msds.pdf
https://www.mdpi.com/2076-2607/9/7/1478
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3019543?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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